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Compound of Interest

3,5-Bis(methyithio)isothiazole-4-
Compound Name:
carbonitrile

Cat. No.: B187985

An In-depth Technical Guide to 3,5-
Bis(methylthio)isothiazole-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of the heterocyclic compound 3,5-Bis(methylthio)isothiazole-4-carbonitrile. Due
to the limited availability of public data on this specific molecule, this document also
contextualizes its potential properties and activities within the broader class of isothiazole
derivatives. This guide aims to serve as a foundational resource for researchers and
professionals in drug development and chemical synthesis, highlighting both the available
information and the existing knowledge gaps to guide future research.

Introduction

3,5-Bis(methylthio)isothiazole-4-carbonitrile is a polysulfurated nitrile belonging to the
isothiazole class of heterocyclic compounds. The isothiazole ring, a five-membered aromatic
system containing adjacent nitrogen and sulfur atoms, is a key pharmacophore in a variety of
biologically active molecules. Derivatives of isothiazole have garnered significant interest in
medicinal chemistry due to their diverse pharmacological activities, which include antiviral,
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antimicrobial, and anticancer properties. This guide focuses specifically on the 3,5-
bis(methylthio)-4-carbonitrile substituted variant, providing a summary of its chemical identity

and a general synthetic approach.

Chemical and Physical Properties

Detailed experimental data on the physical properties of 3,5-Bis(methylthio)isothiazole-4-
carbonitrile are not readily available in the current body of scientific literature. The following
table summarizes its basic chemical identifiers.

Property Value

Molecular Formula CeHsN2Ss

Molecular Weight 202.32 g/mol [1]

CAS Number 4886-13-9[1]

Purity Typically available at 98%

Note: Experimental values for melting point, boiling point, density, and solubility in common
solvents have not been reported in the reviewed literature.

Spectral Data

Specific spectral data (*H NMR, 13C NMR, FT-IR, Mass Spectrometry) for 3,5-
Bis(methylthio)isothiazole-4-carbonitrile are not available in a consolidated format.
However, spectral analysis of closely related and derivative compounds is a common practice
for structure elucidation in this chemical class.

Synthesis and Experimental Protocols

A general synthetic pathway for 3,5-Bis(methylthio)isothiazole-4-carbonitrile has been
described in the literature. The synthesis typically proceeds through a multi-step process, which
is outlined below.

General Synthesis Workflow

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b187985?utm_src=pdf-body
https://www.benchchem.com/product/b187985?utm_src=pdf-body
https://www.scbt.com/p/3-5-bis-methylthio-isothiazole-4-carbonitrile-tech-4886-13-9
https://www.scbt.com/p/3-5-bis-methylthio-isothiazole-4-carbonitrile-tech-4886-13-9
https://www.benchchem.com/product/b187985?utm_src=pdf-body
https://www.benchchem.com/product/b187985?utm_src=pdf-body
https://www.benchchem.com/product/b187985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile generally involves the reaction
of a malononitrile derivative with elemental sulfur, followed by alkylation.

(bis(methylthio)methylene) | Cyclization

malononitrile
\—> 3,5-Dimercaptoisothiazole-

4-carbonitrile Alkylation

+ Sulfur
+ Sodium Ethoxide 3,5-Bis(methylthio)isothiazole-

+ Piperidine Acetate 4-carbonitrile

+ Dimethylsulfate
+ Sodium Methoxide
+ Potassium Hydroxide

Click to download full resolution via product page
Caption: General synthetic workflow for 3,5-Bis(methylthio)isothiazole-4-carbonitrile.

Note: A detailed experimental protocol with specific quantities, reaction times, temperatures,
and purification methods for the synthesis of 3,5-Bis(methylthio)isothiazole-4-carbonitrile is
not available in the reviewed literature.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity, mechanism of action, or associated signaling pathways of 3,5-
Bis(methylthio)isothiazole-4-carbonitrile. However, the broader class of isothiazole
derivatives has been the subject of extensive research in drug discovery.

Potential Pharmacological Relevance of the Isothiazole
Scaffold

Isothiazole-containing compounds have been investigated for a wide range of therapeutic
applications. The following diagram illustrates some of the known biological activities
associated with the isothiazole core structure. This information is provided for context and does
not imply that 3,5-Bis(methylthio)isothiazole-4-carbonitrile exhibits these activities.
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Isothiazole Derivatives

——————————————————————————————————————————————————————————————————————————————————————————————————————————————————
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Caption: Reported biological activities of the isothiazole chemical scaffold.

Future Directions and Research Opportunities

The lack of comprehensive data for 3,5-Bis(methylthio)isothiazole-4-carbonitrile presents
several opportunities for future research:

o Chemical Synthesis and Characterization: Development and publication of a detailed,
reproducible synthetic protocol and full characterization of its physical and spectral
properties are essential first steps.

 Biological Screening:In vitro screening of this compound against a panel of biological targets,
such as kinases, proteases, and microbial strains, could uncover potential therapeutic
applications.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of 3,5-
Bis(methylthio)isothiazole-4-carbonitrile could provide valuable insights into the SAR of
this chemical series.

Conclusion

3,5-Bis(methylthio)isothiazole-4-carbonitrile is a chemical entity with a well-defined
structure but limited characterization in the public domain. While the broader isothiazole class
of compounds shows significant promise in medicinal chemistry, the specific physical,
chemical, and biological properties of this particular derivative remain largely unexplored. This
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technical guide consolidates the currently available information and underscores the need for
further research to fully elucidate the potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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